Cas no 56816-04-7 ((1R,2S,3R,7R,8S,9R,11S)-3,4,5,6,13,13-Hexachloro-10-oxapentacyclo[6.3.1.13,6.02,7.09,11]tridec-4-ene)

(1R,2S,3R,7R,8S,9R,11S)-3,4,5,6,13,13-Hexachloro-10-oxapentacyclo[6.3.1.13,6.02,7.09,11]tridec-4-ene structure
56816-04-7 structure
Product Name:(1R,2S,3R,7R,8S,9R,11S)-3,4,5,6,13,13-Hexachloro-10-oxapentacyclo[6.3.1.13,6.02,7.09,11]tridec-4-ene
CAS No:56816-04-7
MF:C12H8Cl6O
MW:380.909317970276
CID:4737757
Update Time:2023-08-16

(1R,2S,3R,7R,8S,9R,11S)-3,4,5,6,13,13-Hexachloro-10-oxapentacyclo[6.3.1.13,6.02,7.09,11]tridec-4-ene Chemical and Physical Properties

Names and Identifiers

    • 3,4,5,6,9,9-Hexachloro-1aalpha,2,2abeta,3,6,6abeta,7,7aalpha-octahydro-2alpha,7alpha:3alpha,6alpha-dimethanonaphth[2,3-b]oxirene
    • (1R,2S,3R,7R,8S,9R,11S)-3,4,5,6,13,13-Hexachloro-10-oxapentacyclo[6.3.1.13,6.02,7.09,11]tridec-4-ene
    • Inchi: 1S/C12H8Cl6O/c13-8-9(14)11(16)5-3-1-2(6-7(3)19-6)4(5)10(8,15)12(11,17)18/h2-7H,1H2/t2-,3+,4+,5-,6+,7-,10-,11?/m1/s1
    • InChI Key: DFBKLUNHFCTMDC-PWPDWVHKSA-N
    • SMILES: ClC12C(=C([C@@](C1(Cl)Cl)([C@H]1[C@H]3C[C@H]([C@@H]4[C@H]3O4)[C@H]12)Cl)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 516
  • Topological Polar Surface Area: 12.5
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